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Compound of Interest

Compound Name: Ethyl 4-amino-3-ethoxybenzoate

Cat. No.: B373527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Ethyl 4-amino-3-ethoxybenzoate (CAS: 342044-64-8). The information is compiled and

presented to meet the needs of professionals in research and drug development, with a focus

on clear data presentation and practical safety protocols.

Chemical Identification and Physical Properties
Ethyl 4-amino-3-ethoxybenzoate is a solid organic compound. The following table

summarizes its key chemical and physical properties.
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Property Value Source

CAS Number 342044-64-8 [1][2][3]

Molecular Formula C₁₁H₁₅NO₃ [1][3]

Molecular Weight 209.24 g/mol [1][3]

Physical State Solid

MDL Number MFCD01463643 [3]

InChI Key
LYTRTSUGQUYFDO-

UHFFFAOYSA-N

SMILES String
O=C(OCC)C(C=C1OCC)=CC=

C1N

Hazard Identification and Classification
This chemical is classified as harmful if swallowed.[4] Appropriate handling procedures should

be followed to minimize risk.

GHS Classification

Classification Code Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)
H302 GHS07 Warning

Hazard Statements:

H302: Harmful if swallowed.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P330: Rinse mouth.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Toxicological and Ecotoxicological Data
A critical review of available safety data sheets indicates a significant lack of comprehensive

toxicological and ecotoxicological information for Ethyl 4-amino-3-ethoxybenzoate.[4] Key

data points are summarized below.

Toxicological Data Status

Acute Toxicity Not available

Routes of Exposure Inhalation, eye contact, skin contact, ingestion

Carcinogenicity (IARC, NTP, OSHA) Not classified/Not listed

Ecotoxicological Data Status

Ecotoxicity Not available

Persistence and Degradability Not available

Bioaccumulative Potential Not available

Mobility in Soil Not available

Note: The absence of data does not imply that the substance is harmless. Standard

precautions for handling laboratory chemicals should be strictly followed.

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessment of Ethyl
4-amino-3-ethoxybenzoate are not available in the public domain. The supplier, AK Scientific,

Inc., notes that the product is for "research and development use" and does not provide
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comprehensive toxicological data.[4] Similarly, Sigma-Aldrich states that they do not collect

analytical data for this product.

Handling, Storage, and First Aid
5.1. Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of

Ethyl 4-amino-3-ethoxybenzoate.

Safe Handling Protocol

Storage Conditions

Use in well-ventilated area
(fume hood recommended)

Wear protective gloves, clothing,
and eye/face protection

Avoid dust formation
Wash hands after handling
Do not eat, drink, or smoke

Keep container tightly closed Store in a cool, dry,
well-ventilated area

Away from strong
oxidizing agents

Click to download full resolution via product page

Caption: Recommended workflow for handling and storage.

5.2. First Aid Measures

In the event of exposure, follow the first aid procedures outlined below.
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Routes of Exposure and Immediate Actions

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

Rinse mouth
Call a POISON CENTER or doctor

Move to fresh air
If not breathing, give artificial respiration

Flush skin with running water
for at least 15 minutes

Remove contaminated clothing

Rinse cautiously with water
for several minutes

Remove contact lenses, if present

Seek Medical Attention
Show Safety Data Sheet to doctor

Click to download full resolution via product page

Caption: First aid procedures for exposure.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The product is stable under recommended storage conditions.[4]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Generation of dust.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.[4]

Disposal Considerations
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Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to use a licensed professional waste disposal service.[4]

Disclaimer: This document is intended as a guide and is based on currently available

information. It is not a substitute for a formal Material Safety Data Sheet (MSDS). Users should

conduct their own risk assessments and consult the original MSDS from the supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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